![molecular formula C13H19BrN2O B259554 2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]acetamide](/img/structure/B259554.png)
2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]acetamide, also known as BDPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BDPA belongs to the class of organic compounds known as acetamides and is commonly used as a reagent in the synthesis of other chemical compounds.
Mechanism of Action
The mechanism of action of 2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]acetamide is not fully understood. However, it is believed that this compound exerts its biological activity by interacting with specific target molecules in cells, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit antitumor activity in vitro and in vivo. It has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to have antibacterial and antifungal activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]acetamide in laboratory experiments is its versatility. This compound can be easily synthesized and modified to yield a wide range of derivatives with different properties. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain applications.
Future Directions
There are several future directions for research on 2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]acetamide. One area of interest is the development of new metal-based drugs for the treatment of cancer using this compound as a ligand. Another area of interest is the synthesis of new MOFs and coordination polymers using this compound as a building block. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as nanotechnology and biotechnology.
Synthesis Methods
2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]acetamide can be synthesized using various methods, including the reaction of 4-bromoacetophenone with N,N-dimethylpropylamine in the presence of acetic anhydride. This method yields this compound as a white solid with a melting point of 146-148°C.
Scientific Research Applications
2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been shown to exhibit antitumor activity and has been used as a starting material for the synthesis of novel anticancer agents. This compound has also been used as a ligand in the development of new metal-based drugs for the treatment of cancer.
In materials science, this compound has been used as a building block for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and drug delivery.
In analytical chemistry, this compound has been used as a chiral selector in chromatography and as a fluorescent probe for the detection of metal ions.
properties
Molecular Formula |
C13H19BrN2O |
---|---|
Molecular Weight |
299.21 g/mol |
IUPAC Name |
2-(4-bromophenyl)-N-[3-(dimethylamino)propyl]acetamide |
InChI |
InChI=1S/C13H19BrN2O/c1-16(2)9-3-8-15-13(17)10-11-4-6-12(14)7-5-11/h4-7H,3,8-10H2,1-2H3,(H,15,17) |
InChI Key |
VDNJSAWSMBQOIX-UHFFFAOYSA-N |
SMILES |
CN(C)CCCNC(=O)CC1=CC=C(C=C1)Br |
Canonical SMILES |
CN(C)CCCNC(=O)CC1=CC=C(C=C1)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.